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Compound of Interest

Compound Name: Tetraphenylmethane

Cat. No.: B1200815

Ann Arbor, MI - In a landmark achievement for organic chemistry, Moses Gomberg, a
researcher at the University of Michigan, first accomplished the synthesis of
tetraphenylmethane in 1898.[1] This pioneering work, born from an endeavor to create highly
phenylated hydrocarbons, not only yielded a molecule of significant steric strain but also laid
the groundwork for Gomberg's later discovery of the first persistent free radical. This technical
guide provides an in-depth exploration of Gomberg's original synthesis, detailing the
experimental protocols and quantitative data as reported in his seminal publications.

A Multi-Step Pathway to a Tetrahedral Marvel

Gomberg's route to tetraphenylmethane was a multi-step process commencing with the
reaction of triphenylmethyl bromide and phenylhydrazine. The subsequent oxidation and
thermal decomposition of the resulting intermediates ultimately afforded the desired
tetraphenylmethane.

Experimental Workflow: Gomberg's Synthesis
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Caption: Workflow of Gomberg's synthesis and purification of tetraphenylmethane.

Core Experimental Protocols

The following protocols are based on the descriptions provided in Gomberg's publications in
the Journal of the American Chemical Society and Berichte der Deutschen Chemischen
Gesellschatft.

Synthesis of 1-phenyl-2-tritylhydrazine

To a solution of triphenylmethyl bromide in a suitable solvent such as benzene, an equivalent
amount of phenylhydrazine was added. The reaction mixture was allowed to react, leading to
the formation of 1-phenyl-2-tritylhydrazine, which precipitated from the solution. The solid was
then collected by filtration.

Oxidation to 1-phenyl-2-trityldiazene

The synthesized 1-phenyl-2-tritylhydrazine was suspended in cold water and treated with
nitrous acid, which was generated in situ by the addition of sodium nitrite and a mineral acid.
This oxidation step yielded the corresponding azo compound, 1-phenyl-2-trityldiazene, which
was also isolated as a solid.

Thermal Decomposition to Tetraphenylmethane

The crucial step in the synthesis involved the thermal decomposition of 1-phenyl-2-
trityldiazene. The dry azo compound was heated above its melting point. During this process,
nitrogen gas was evolved, and a mixture of products was formed, from which
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tetraphenylmethane was isolated. The yield for this challenging synthesis was reported to be
low, in the range of 2-5%.[2]

Purification

The crude tetraphenylmethane was purified by crystallization from benzene. The resulting
crystals were described as colorless and well-formed.

Quantitative Data Summary

The following table summarizes the key quantitative data reported by Gomberg for the
synthesized tetraphenylmethane.

Property Reported Value
Molecular Formula CasH20

Molecular Weight (amu) 320.44

Melting Point (°C) 282

Appearance Colorless crystals

Sparingly soluble in ether and cold benzene;

Solubility ]

more soluble in hot benzene and chloroform
Elemental Analysis (% C) ~93.75 (Calculated)
Elemental Analysis (% H) ~6.25 (Calculated)

Signaling Pathway of the Synthesis

The chemical transformations in Gomberg's synthesis can be visualized as a direct pathway
from starting materials to the final product.
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Caption: Reaction pathway for the synthesis of tetraphenylmethane.

Gomberg's successful synthesis of tetraphenylmethane was a significant achievement,
pushing the boundaries of what was considered possible in organic synthesis at the time. The
preparation of this highly sterically congested molecule was a testament to his experimental
skill and perseverance and directly led to his groundbreaking discovery of the triphenylmethyl
radical, which opened the new field of radical chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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